3-(furan-2-yl)-1-methyl-1H-pyrazol-5-amine

• IUPAC Name: 5-(furan-2-yl)-2-methylpyrazol-3-amine
• InChI: InChI=1S/C8H9N3O/c1-11-8(9)5-6(10-11)7-3-2-4-12-7/h2-5H,9H2,1H3
• InChI Key: SDJUOYVAZWOLSV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CO2)N
• Molecular Formula: C8H9N3O
• Molecular Weight: 163.18 g/mol

Description

The compound “3-(furan-2-yl)-1-methyl-1H-pyrazol-5-amine” is a complex organic molecule that contains a furan ring, a pyrazole ring, and an amine group. Furan is a heterocyclic compound that consists of a five-membered aromatic ring with four carbon atoms and one oxygen. Pyrazole is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the furan and pyrazole rings, along with the amine group. The furan ring is aromatic and planar, while the pyrazole ring is also aromatic and planar. The presence of these rings could impart interesting electronic properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the furan and pyrazole rings, as well as the amine group. The furan ring is electron-rich and could undergo electrophilic aromatic substitution reactions. The pyrazole ring could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the furan and pyrazole rings could contribute to its aromaticity and potentially its stability. The amine group could make the compound a base and influence its solubility in water.

Scientific Research Applications

• Synthesis of Bioactive Compounds : Abdel Hafez, Ahmed, and Haggag (2001) investigated the synthesis of potentially bioactive compounds from visnaginone, a derivative of benzo[b]furan, which has structural similarities to the compound (Abdel Hafez, Ahmed, & Haggag, 2001).

• Metal-Free Domino Reaction : Cui, Zhu, Li, and Cao (2018) developed an efficient three-component, metal-free domino reaction for the synthesis of sulfonylated furan or imidazo[1,2-a]pyridine derivatives, showcasing the versatility in synthesizing heterocyclic compounds (Cui, Zhu, Li, & Cao, 2018).

• Reactions of Cyclic Oxalyl Compounds : Şener et al. (2002) studied the reactions of cyclic oxalyl compounds, including the synthesis of pyrazoline and phenylpyrazoline derivatives, which are closely related to the compound in focus (Şener et al., 2002).

• Synthesis of Benzimidazoles : Stroganova et al. (2013) described a method for synthesizing 2-methyl-1-[(5-methylfuran-2-yl)methyl]-1H-benzimidazoles, demonstrating the incorporation of furan derivatives into complex heterocyclic structures (Stroganova et al., 2013).

• Anticancer and Antimicrobial Activities : Titi et al. (2020) synthesized and characterized pyrazole derivatives, identifying antitumor, antifungal, and antibacterial pharmacophore sites, which is significant in the context of the compound's potential medicinal applications (Titi et al., 2020).

• Anticancer and Antiangiogenic Effects : Chandrappa et al. (2010) synthesized novel thioxothiazolidin-4-one derivatives with anti-cancer and anti-angiogenic effects, indicating the scope of such compounds in therapeutic applications (Chandrappa et al., 2010).

Future Directions

The study of compounds containing furan and pyrazole rings is an active area of research, given their potential biological activities. Future research could focus on synthesizing this compound and studying its properties and potential applications.